1-(4-methoxyphenyl)-3-[(4-propoxyphenyl)amino]-1-propanone

• IUPAC Name: 1-(4-methoxyphenyl)-3-(4-propoxyanilino)propan-1-one
• InChI: InChI=1S/C19H23NO3/c1-3-14-23-18-10-6-16(7-11-18)20-13-12-19(21)15-4-8-17(22-2)9-5-15/h4-11,20H,3,12-14H2,1-2H3
• InChI Key: AYSNPGKPYFAPGE-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)NCCC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

1-(4-methoxyphenyl)-3-[(4-propoxyphenyl)amino]-1-propanone, also known as MPPP, is a chemical compound that belongs to the family of synthetic opioids. MPPP was first synthesized in the 1970s as a potential alternative to morphine. It has been studied extensively for its potential use in pain management and as an analgesic.

Mechanism of Action

1-(4-methoxyphenyl)-3-[(4-propoxyphenyl)amino]-1-propanone is an opioid receptor agonist, which means it binds to and activates opioid receptors in the brain and spinal cord. This activation leads to a reduction in pain perception and an increase in pain tolerance.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(4-methoxyphenyl)-3-[(4-propoxyphenyl)amino]-1-propanone are similar to those of other opioids. 1-(4-methoxyphenyl)-3-[(4-propoxyphenyl)amino]-1-propanone binds to and activates mu-opioid receptors in the brain and spinal cord, leading to a reduction in pain perception and an increase in pain tolerance. 1-(4-methoxyphenyl)-3-[(4-propoxyphenyl)amino]-1-propanone also activates kappa-opioid receptors, which can lead to sedation and respiratory depression.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-methoxyphenyl)-3-[(4-propoxyphenyl)amino]-1-propanone in lab experiments is that it has a high affinity for opioid receptors, making it a potent analgesic. However, 1-(4-methoxyphenyl)-3-[(4-propoxyphenyl)amino]-1-propanone also has a high potential for abuse and dependence, which can make it difficult to use in lab experiments.

Future Directions

There are several future directions for research on 1-(4-methoxyphenyl)-3-[(4-propoxyphenyl)amino]-1-propanone. One area of research is the development of new opioid receptor agonists that have less potential for abuse and dependence than 1-(4-methoxyphenyl)-3-[(4-propoxyphenyl)amino]-1-propanone. Another area of research is the development of new pain management strategies that do not rely on opioids. Finally, researchers are investigating the potential use of 1-(4-methoxyphenyl)-3-[(4-propoxyphenyl)amino]-1-propanone in the treatment of Parkinson's disease and other neurological disorders.

Synthesis Methods

The synthesis of 1-(4-methoxyphenyl)-3-[(4-propoxyphenyl)amino]-1-propanone involves several steps, including the reaction of 1-(4-methoxyphenyl)-2-nitropropene with 4-propoxyaniline in the presence of a reducing agent. The resulting intermediate is then treated with acid to yield the final product, 1-(4-methoxyphenyl)-3-[(4-propoxyphenyl)amino]-1-propanone.

Scientific Research Applications

1-(4-methoxyphenyl)-3-[(4-propoxyphenyl)amino]-1-propanone has been extensively studied for its potential use in pain management and as an analgesic. It has also been investigated for its potential use in the treatment of opioid addiction. In addition, 1-(4-methoxyphenyl)-3-[(4-propoxyphenyl)amino]-1-propanone has been studied for its potential use in the treatment of Parkinson's disease.